Cas no 2023459-68-7 (4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine)
4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine
- 4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine
- 2023459-68-7
- EN300-1111705
-
- Inchi: 1S/C10H17ClN4/c1-14-4-2-3-8(5-14)6-15-7-9(11)10(12)13-15/h7-8H,2-6H2,1H3,(H2,12,13)
- InChI Key: UTCQRWORWNZOML-UHFFFAOYSA-N
- SMILES: ClC1C(N)=NN(C=1)CC1CN(C)CCC1
Computed Properties
- Exact Mass: 228.1141743g/mol
- Monoisotopic Mass: 228.1141743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 47.1Ų
4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1111705-0.05g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1111705-0.1g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1111705-0.25g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1111705-0.5g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1111705-1.0g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1111705-2.5g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1111705-5.0g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1111705-10.0g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1111705-1g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1111705-5g |
4-chloro-1-[(1-methylpiperidin-3-yl)methyl]-1H-pyrazol-3-amine |
2023459-68-7 | 95% | 5g |
$3065.0 | 2023-10-27 |
4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine
Introduction to 4-Chloro-1-(1-Methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine (CAS No. 2023459-68-7)
4-Chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine, with the CAS number 2023459-68-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine make it a promising candidate for the development of new therapeutic agents.
The molecular structure of 4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a chloro group at the 4-position and a 1-methylpiperidinylmethyl group at the 1-position. The presence of these functional groups imparts specific pharmacological properties to the compound, making it an interesting target for further investigation. The chloro substituent is known to enhance lipophilicity and improve cell membrane permeability, while the 1-methylpiperidinylmethyl group contributes to the compound's overall stability and bioavailability.
Recent studies have explored the potential therapeutic applications of 4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human macrophages. These findings suggest that 4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, 4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine has also been investigated for its potential as an analgesic agent. Preclinical studies in animal models have demonstrated that this compound exhibits significant analgesic effects, comparable to those of standard nonsteroidal anti-inflammatory drugs (NSAIDs). The mechanism of action appears to involve the modulation of nociceptive pathways, particularly through the inhibition of cyclooxygenase (COX) enzymes. This makes 4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amnine a promising lead compound for the development of new pain management therapies.
The pharmacokinetic profile of 4-chloro-1-(1-methylpiperidinylmethyl)-pyrazolamidine has also been studied in detail. In vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-(methyl)piperidinylmethyl)-pyrazolamidine. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients, with no significant adverse effects reported. These preliminary results are encouraging and warrant further investigation in larger, more diverse patient populations.
In conclusion, 4-Chloro-(methyl)piperidinylmethyl)-pyrazolamidine (CAS No. 2023459--7) represents a promising new compound with potential applications in various therapeutic areas, including inflammation and pain management. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research in this field continues to advance, it is anticipated that this compound will play a significant role in the discovery and development of new pharmaceutical agents.
2023459-68-7 (4-chloro-1-(1-methylpiperidin-3-yl)methyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)